Cas no 914636-47-8 (4-fluoro-3-(methylsulfonyl)benzonitrile)

• Product Name: 4-fluoro-3-(methylsulfonyl)benzonitrile
• CAS No: 914636-47-8
• MF: C₈H₆FNO₂S
• MW: 199.202144145966
• MDL: MFCD08458081
• CID: 1964177
• PubChem ID: 26985429
• Update Time: 2025-07-24

4-fluoro-3-(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(methylsulfonyl)benzonitrile
• 4-Fluoro-3-(methylsulphonyl)benzonitrile
• 4-Fluoro-3-(methylsulphonyl)benzonitrile 97
• 4-fluoro-3-methanesulfonylbenzonitrile
• 5-Cyano-2-fluorophenyl methyl sulphone
• CS-0211011
• DB-349218
• 914636-47-8
• AKOS023126944
• MFCD08458081
• SCHEMBL15412234
• PS-6468
• JMZCNAGTOOCXAF-UHFFFAOYSA-N
• 4-fluoro-3-methylsulfonylbenzonitrile

• MDL： MFCD08458081
• Inchi： 1S/C8H6FNO2S/c1-13(11,12)8-4-6(5-10)2-3-7(8)9/h2-4H,1H3
• InChI Key： JMZCNAGTOOCXAF-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C#N)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 199.01032777g/mol
• Monoisotopic Mass: 199.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-fluoro-3-(methylsulfonyl)benzonitrile

Comprehensive Overview of 4-fluoro-3-(methylsulfonyl)benzonitrile (CAS No. 914636-47-8)

4-fluoro-3-(methylsulfonyl)benzonitrile (CAS No. 914636-47-8) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This sulfonyl-containing nitrile derivative is widely recognized for its unique chemical properties, making it a valuable intermediate in organic synthesis. The compound's molecular structure, featuring a fluorine substituent and a methylsulfonyl group, contributes to its reactivity and versatility in cross-coupling reactions and other transformative processes.

In recent years, the demand for fluorinated benzonitriles has surged due to their role in developing bioactive molecules and small-molecule drugs. Researchers are particularly interested in 4-fluoro-3-(methylsulfonyl)benzonitrile for its potential in drug discovery, especially in targeting kinase inhibitors and GPCR modulators. Its electron-withdrawing groups enhance binding affinity, a critical factor in optimizing pharmacokinetic properties.

The synthesis of CAS No. 914636-47-8 typically involves multi-step reactions, including nucleophilic aromatic substitution and sulfonylation. Advanced techniques like HPLC purification ensure high purity, which is essential for high-throughput screening in medicinal chemistry. Environmental and safety considerations are also prioritized, with green chemistry principles being integrated to minimize waste and improve sustainability.

From an industrial perspective, 4-fluoro-3-(methylsulfonyl)benzonitrile is gaining traction in agrochemical formulations. Its structural motifs are leveraged to design herbicides and pesticides with enhanced efficacy and reduced environmental impact. This aligns with global trends toward sustainable agriculture and precision farming, where fluorine-based compounds play a pivotal role.

Analytical characterization of this compound relies on NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm its structural integrity and purity, addressing the stringent requirements of regulatory compliance in pharmaceutical applications. Furthermore, computational studies, such as molecular docking, are employed to predict its interactions with biological targets, accelerating hit-to-lead optimization.

As the scientific community explores structure-activity relationships (SAR), 4-fluoro-3-(methylsulfonyl)benzonitrile continues to inspire innovations in material science and catalysis. Its compatibility with transition-metal catalysts opens avenues for C-H functionalization, a hot topic in modern synthetic chemistry. This compound exemplifies the convergence of organic synthesis and applied research, driving progress across multiple disciplines.

In summary, CAS No. 914636-47-8 represents a cornerstone in fluoroorganic chemistry, bridging gaps between academia and industry. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals—underscore its importance in addressing contemporary challenges in healthcare and sustainability. Future research will likely uncover even broader utilities, solidifying its status as a high-value chemical entity.